N-(3-((difluoromethyl)sulfonyl)phenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide

• IUPAC Name: N-[3-(difluoromethylsulfonyl)phenyl]-4-(4-fluorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C18H18F3N3O2S2/c19-13-4-6-15(7-5-13)23-8-10-24(11-9-23)18(27)22-14-2-1-3-16(12-14)28(25,26)17(20)21/h1-7,12,17H,8-11H2,(H,22,27)
• InChI Key: YNFOWUZUKARPPW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=S)NC3=CC(=CC=C3)S(=O)(=O)C(F)F
• Molecular Formula: C18H18F3N3O2S2
• Molecular Weight: 429.5 g/mol

Description

N-(3-((difluoromethyl)sulfonyl)phenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide is a useful research compound. Its molecular formula is C18H18F3N3O2S2 and its molecular weight is 429.48. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis

The compound’s unique structure makes it a valuable building block in organic synthesis. Researchers have employed similar piperazine-based molecules for various transformations. For instance:

• Protodeboronation : Pinacol boronic esters, including those derived from piperazines, serve as versatile intermediates. . These reactions are essential for creating natural products, pharmaceuticals, and functional materials.

Drug Delivery Systems

Boronic acids and their esters are promising candidates for drug delivery devices. Although the compound’s stability in water is limited, researchers explore modifications to enhance its hydrolytic resistance. .